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Compound of Interest

Compound Name: Ethyl trifluoroacetate

Cat. No.: B116455

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the fire and explosion hazards associated with ethyl
trifluoroacetate. The following troubleshooting guides and frequently asked questions (FAQS)
are designed to address specific issues you may encounter during your experiments.

Physicochemical and Flammability Data

The following table summarizes the key quantitative data related to the fire and explosion
hazards of ethyl trifluoroacetate.

Property Value References
Flash Point -1°C (30.2°F) to -7°C (19.4°F) [12][3][41[5]16]1[7]
Autoignition Temperature No data available [21[6]1[71[8][9]
Flammability/Explosive Limits No data available [61[71181[9]

Boiling Point 60-62°C (140-143.6°F) [3][6][7][10][11]
Vapor Pressure 196.0 mmHg [12]

Vapor Density Heavier than air [O1[13]
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This section addresses common questions and potential issues related to the safe handling of
ethyl trifluoroacetate to prevent fire and explosion incidents.

FAQs

Q1: What are the primary fire hazards of ethyl trifluoroacetate?

Al: Ethyl trifluoroacetate is a highly flammable liquid and vapor.[14] Its low flash point means
it can be easily ignited by heat, sparks, or open flames at or below room temperature.[4][13]
The vapors are heavier than air and can travel a considerable distance to an ignition source
and flash back.[9][13] Additionally, vapors can form explosive mixtures with air.[8][9][15]

Q2: What should I do if | smell ethyl trifluoroacetate in the lab?

A2: An odor of ethyl trifluoroacetate may indicate a leak or spill. Immediately ensure all
ignition sources (open flames, hot plates, spark-producing equipment) are turned off.[2]
Increase ventilation to the area to disperse the vapors.[8] If the smell is strong, evacuate the
area and follow your institution's emergency procedures for a chemical spill.[14]

Q3: What type of fire extinguisher should be used for an ethyl trifluoroacetate fire?

A3: For small fires, use a dry chemical, carbon dioxide ("alcohol" foam) extinguisher.[13] For
larger fires, water spray, fog, or alcohol-resistant foam can be used to cool fire-exposed
containers.[13] Do not use a heavy water stream, as it may be ineffective and spread the
flammable liquid.[8][15]

Q4: What are the hazardous decomposition products of ethyl trifluoroacetate in a fire?

A4: During a fire, ethyl trifluoroacetate can decompose to produce irritating and highly toxic
gases, including carbon oxides (carbon monoxide and carbon dioxide) and hydrogen fluoride.
[21[7]113]

Q5: Can | store ethyl trifluoroacetate in a standard laboratory refrigerator?

A5: No, you should not store ethyl trifluoroacetate in a standard refrigerator. Use only
explosion-proof or flammable-rated refrigerators.[2][16] Standard refrigerators have internal
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ignition sources (e.g., lights, thermostats) that can ignite flammable vapors. Store in a cool, dry,

well-ventilated area away from heat and ignition sources in a tightly closed container.[13][17]

Experimental Protocols and Workflows
Safe Handling and Storage Protocol

Engineering Controls: Always handle ethyl trifluoroacetate in a well-ventilated area,
preferably within a chemical fume hood.[16][17] Use explosion-proof electrical, ventilating,
and lighting equipment.[2][8][16]

Grounding and Bonding: To prevent static discharge, which can be an ignition source,
ground and bond containers when transferring the material.[8][13][16]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles or a face shield, flame-retardant gloves, and a lab coat.[14][17]

Avoiding Ignition Sources: Keep ethyl trifluoroacetate away from open flames, hot
surfaces, sparks, and any other potential ignition sources.[14][16] Use non-sparking tools for
all operations.[16]

Storage: Store in a designated flammables cabinet.[13][17] Keep the container tightly closed
and in an upright position to prevent leakage.

Spill Response: In case of a spill, remove all ignition sources. Absorb the spill with an inert
material (e.g., dry sand or earth) and place it into a suitable container for chemical waste
disposal.[13] Ensure adequate ventilation.[8]

Risk Mitigation Workflow

The following diagram illustrates the logical workflow for mitigating the fire and explosion risks

associated with ethyl trifluoroacetate.
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Caption: Workflow for mitigating ethyl trifluoroacetate fire and explosion risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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